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molecular formula C11H18O5 B1361580 Diethyl tetrahydropyran-4,4-dicarboxylate CAS No. 5382-77-4

Diethyl tetrahydropyran-4,4-dicarboxylate

Cat. No. B1361580
CAS RN: 5382-77-4
M. Wt: 230.26 g/mol
InChI Key: ILUMJWCFQOFDMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05932595

Procedure details

To a solution of tetrahydropyran-4,4-dicarboxylic acid diethyl ester (400 mg, 1.74 mmol) in N,N-dimethylformamide (4 mL), was added lithium iodide (1.16 g, 8.66 mmol), followed by sodium cyanide (94 mg, 1.91 mmol). The mixture was heated at 130° C. for 7 hours, 140° C. for 25 hours, after which GC analysis indicated the reaction to be >95% complete. The mixture was partitioned between 33% diethyl ether/hexanes (100 mL) and brine (25 mL). The organic layer was washed with additional brine (25 mL), dried (MgSO4) and concentrated in vacuo to afford the tetrahydropyran-4-carboxylic acid ethyl ester (253 mg, 92%). Note: Substitution of 2 equivalents of sodium acetate for 1.1 equivalents of sodium cyanide in this reaction and heating 12 hours longer provides identical results.
Name
tetrahydropyran-4,4-dicarboxylic acid diethyl ester
Quantity
400 mg
Type
reactant
Reaction Step One
Name
lithium iodide
Quantity
1.16 g
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
4 mL
Type
solvent
Reaction Step One
Name
sodium cyanide
Quantity
94 mg
Type
reactant
Reaction Step Two
Name
tetrahydropyran-4-carboxylic acid ethyl ester
Yield
92%

Identifiers

REACTION_CXSMILES
[CH2:1]([O:3][C:4]([C:6]1(C(OCC)=O)[CH2:11][CH2:10][O:9][CH2:8][CH2:7]1)=[O:5])[CH3:2].[I-].[Li+].[C-]#N.[Na+]>CN(C)C=O>[CH2:1]([O:3][C:4]([CH:6]1[CH2:11][CH2:10][O:9][CH2:8][CH2:7]1)=[O:5])[CH3:2] |f:1.2,3.4|

Inputs

Step One
Name
tetrahydropyran-4,4-dicarboxylic acid diethyl ester
Quantity
400 mg
Type
reactant
Smiles
C(C)OC(=O)C1(CCOCC1)C(=O)OCC
Name
lithium iodide
Quantity
1.16 g
Type
reactant
Smiles
[I-].[Li+]
Name
N,N-dimethylformamide
Quantity
4 mL
Type
solvent
Smiles
CN(C=O)C
Step Two
Name
sodium cyanide
Quantity
94 mg
Type
reactant
Smiles
[C-]#N.[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
140 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
the reaction
CUSTOM
Type
CUSTOM
Details
The mixture was partitioned between 33% diethyl ether/hexanes (100 mL) and brine (25 mL)
WASH
Type
WASH
Details
The organic layer was washed with additional brine (25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
tetrahydropyran-4-carboxylic acid ethyl ester
Type
product
Smiles
C(C)OC(=O)C1CCOCC1
Measurements
Type Value Analysis
AMOUNT: MASS 253 mg
YIELD: PERCENTYIELD 92%
YIELD: CALCULATEDPERCENTYIELD 91.9%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.